Cas no 2172190-53-1 (benzyl N-2-(chlorosulfonyl)ethyl-N-(2,2-dimethylpropyl)carbamate)

• Product Name: benzyl N-2-(chlorosulfonyl)ethyl-N-(2,2-dimethylpropyl)carbamate
• CAS No: 2172190-53-1
• MF: C₁₅H₂₂ClNO₄S
• MW: 347.857482433319
• CID: 6184386
• PubChem ID: 165508472
• Update Time: 2025-06-10

benzyl N-2-(chlorosulfonyl)ethyl-N-(2,2-dimethylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-2-(chlorosulfonyl)ethyl-N-(2,2-dimethylpropyl)carbamate
• 2172190-53-1
• benzyl N-[2-(chlorosulfonyl)ethyl]-N-(2,2-dimethylpropyl)carbamate
• EN300-1440403

• Inchi： 1S/C15H22ClNO4S/c1-15(2,3)12-17(9-10-22(16,19)20)14(18)21-11-13-7-5-4-6-8-13/h4-8H,9-12H2,1-3H3
• InChI Key： YDXSCJGDHFNHPJ-UHFFFAOYSA-N
• SMILES： ClS(CCN(C(=O)OCC1C=CC=CC=1)CC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 347.0958071g/mol
• Monoisotopic Mass: 347.0958071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72.1Ų

Additional information on benzyl N-2-(chlorosulfonyl)ethyl-N-(2,2-dimethylpropyl)carbamate

Benzyl N-2-(Chlorosulfonyl)ethyl-N-(2,2-Dimethylpropyl)carbamate (CAS No. 2172190-53-1): An Overview of Its Structure, Properties, and Applications

Benzyl N-2-(chlorosulfonyl)ethyl-N-(2,2-dimethylpropyl)carbamate (CAS No. 2172190-53-1) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its benzyl group, chlorosulfonyl functionality, and a dimethylpropyl substituent, which collectively contribute to its distinct properties and reactivity.

The molecular formula of benzyl N-2-(chlorosulfonyl)ethyl-N-(2,2-dimethylpropyl)carbamate is C₁₄H₁₉ClNO₄S, and its molecular weight is approximately 340.83 g/mol. The compound's structure can be visualized as a benzyl carbamate with a chlorosulfonyl group attached to an ethyl chain and a dimethylpropyl substituent. This intricate arrangement provides the molecule with a combination of aromatic, aliphatic, and functional group characteristics that are essential for its diverse applications.

In terms of physical properties, benzyl N-2-(chlorosulfonyl)ethyl-N-(2,2-dimethylpropyl)carbamate is typically a solid at room temperature with a melting point ranging from 65°C to 70°C. It is soluble in common organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water. The compound's solubility profile makes it suitable for various synthetic reactions and formulations in both laboratory and industrial settings.

The chemical reactivity of benzyl N-2-(chlorosulfonyl)ethyl-N-(2,2-dimethylpropyl)carbamate is primarily driven by the presence of the chlorosulfonyl group. This functional group can undergo nucleophilic substitution reactions, making the compound useful as an intermediate in the synthesis of more complex molecules. For instance, the chlorosulfonyl group can be converted into sulfonamide or sulfonate functionalities through reaction with amines or alcohols, respectively. These transformations are crucial in the development of new pharmaceuticals and materials with tailored properties.

In the field of medicinal chemistry, benzyl N-2-(chlorosulfonyl)ethyl-N-(2,2-dimethylpropyl)carbamate has shown promise as a building block for the synthesis of potential therapeutic agents. Recent studies have explored its use in the development of inhibitors for specific enzymes involved in disease pathways. For example, researchers have synthesized derivatives of this compound that exhibit potent inhibitory activity against kinases implicated in cancer progression. These findings highlight the potential of benzyl N-2-(chlorosulfonyl)ethyl-N-(2,2-dimethylpropyl)carbamate as a lead compound for further drug discovery efforts.

Beyond medicinal applications, benzyl N-2-(chlorosulfonyl)ethyl-N-(2,2-dimethylpropyl)carbamate has also found utility in materials science. The compound's ability to form stable sulfonate derivatives makes it an attractive candidate for the synthesis of functional polymers and coatings. These materials can be designed to possess enhanced mechanical properties, improved thermal stability, or specific surface functionalities that are beneficial in various industrial applications.

The synthesis of benzyl N-2-(chlorosulfonyl)ethyl-N-(2,2-dimethylpropyl)carbamate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of benzyl chloroformate with 2-chloroethanesulfonyl chloride followed by coupling with 2-amino-2-methylpropane. Advances in synthetic methodologies have led to more efficient and environmentally friendly approaches to producing this compound on both laboratory and industrial scales.

In conclusion, benzyl N-2-(chlorosulfonyl)ethyl-N-(2,2-dimethylpropyl)carbamate (CAS No. 2172190-53-1) is a versatile organic compound with a unique chemical structure that offers significant potential for applications in medicinal chemistry and materials science. Its ability to undergo selective chemical transformations makes it an invaluable intermediate in the synthesis of novel compounds with diverse functionalities. As research continues to advance our understanding of this compound's properties and reactivity, it is likely that new and innovative uses will be discovered, further expanding its impact across multiple scientific disciplines.